Gingerdione

Description

Gingerdione refers to a class of organic compounds known for containing a gingerdione moiety, characterized by a 4-hydroxy-3-methoxyphenyl group substituted at the C6 carbon atom by an alkane-2,4-dione . Gingerdiones have been detected, although not quantified, in gingers (Zingiber officinale) and various herbs and spices, suggesting they could serve as potential biomarkers for the consumption of these foods . Several articles have been published on gingerdiones .

-(8)-Gingerdione is a monomethoxybenzene, a member of phenols, and a beta-diketone . It has been reported in Zingiber officinale . -(8)-Gingerdione is a remarkable compound exhibiting immense potential in the research of arthritis, cardiovascular diseases, and cancer because of its anti-inflammatory and antioxidant attributes . Another similar compound, 1-dehydro--gingerdione, has the chemical formula $C_{17}H_{22}O_4$ .

The gingerdione family includes various compounds with differing molecular weights and formulas, such as $C_{17}H_{24}O_4$ with a molecular weight of 292.3701 g/mol , $C_{19}H_{28}O_4$ with a molecular weight of 320.4 g/mol , and $C_{23}H_{36}O_4$ with a molecular weight of 376.5 g/mol .

• CAS No.: 61871-71-4
• Product Name: Gingerdione
• Molecular Formula: C17H24O4
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 1-(4-hydroxy-3-methoxyphenyl)decane-3,5-dione
• Standard InChI: InChI=1S/C17H24O4/c1-3-4-5-6-14(18)12-15(19)9-7-13-8-10-16(20)17(11-13)21-2/h8,10-11,20H,3-7,9,12H2,1-2H3
• Standard InChIKey: KMNVXQHNIWUUSE-UHFFFAOYSA-N
• SMILES: CCCCCC(=O)CC(=O)CCC1=CC(=C(C=C1)O)OC
• Canonical SMILES: CCCCCC(=O)CC(=O)CCC1=CC(=C(C=C1)O)OC
• Purity: > 95%
• Synonyms: 6-hydrogingerdione; gingerdione
• PubChem Compound: 162952
• Last Modified: Apr 15 2024